Cas no 620547-44-6 (methyl 2-{(2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetate)

• Product Name: methyl 2-{(2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetate
• CAS No: 620547-44-6
• MF: C₁₇H₁₃NO₅
• MW: 311.288824796677
• CID: 5417658
• Update Time: 2025-06-13

methyl 2-{(2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-{[(2Z)-3-oxo-2-[(pyridin-3-yl)methylidene]-2,3-dihydro-1-benzofuran-6-yl]oxy}acetate
• methyl {[(2Z)-3-oxo-2-(pyridin-3-ylmethylidene)-2,3-dihydro-1-benzofuran-6-yl]oxy}acetate
• Acetic acid, 2-[[2,3-dihydro-3-oxo-2-(3-pyridinylmethylene)-6-benzofuranyl]oxy]-, methyl ester
• methyl 2-{(2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetate

• Inchi： 1S/C17H13NO5/c1-21-16(19)10-22-12-4-5-13-14(8-12)23-15(17(13)20)7-11-3-2-6-18-9-11/h2-9H,10H2,1H3
• InChI Key： QGZAGHACVJKVTG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1C=C2OC(=CC3=CC=CN=C3)C(=O)C2=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on methyl 2-{(2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetate

Methyl 2-{(2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No. 620547-44-6): A Comprehensive Overview

Methyl 2-{(2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetate, identified by its CAS number 620547-44-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The intricate arrangement of functional groups within its molecular framework suggests a high degree of versatility, making it a promising candidate for further investigation.

The compound's structure incorporates several key features that contribute to its pharmacological relevance. The presence of a pyridin-3-yl moiety is particularly noteworthy, as pyridine derivatives are well-documented for their role in various biological processes and drug interactions. This aromatic ring system not only enhances the molecule's solubility and bioavailability but also provides a scaffold for further chemical modifications. Additionally, the benzofuran core is known for its stability and ability to interact with biological targets, making it an attractive component in drug design.

In recent years, there has been a growing interest in exploring the pharmacological properties of heterocyclic compounds. Methyl 2-{(2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetate aligns with this trend, as it combines multiple pharmacophores that are known to exhibit desirable biological activities. For instance, the 3-oxo group and the double bond at the (2Z) position contribute to the molecule's reactivity and potential interaction with enzymes and receptors. These features make it a valuable tool for medicinal chemists seeking to develop innovative treatments for various diseases.

The synthesis of Methyl 2-{(2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetate involves a series of well-established organic reactions. The construction of the benzofuran ring is a critical step, often requiring multi-step sequences that ensure high yield and purity. The introduction of the pyridinyl group typically involves nucleophilic substitution or condensation reactions, depending on the synthetic route chosen. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve regioselective modifications, further enhancing the compound's structural diversity.

Recent advancements in computational chemistry have facilitated a deeper understanding of the molecular properties of Methyl 2-{(2Z)-3-oxo-2-(pyridin-3-yl)methylidene}-2,3-dihydro -1-benzofuran -6-yloxy}acetate. Molecular modeling studies have revealed insights into its binding interactions with potential biological targets, providing valuable guidance for structure-based drug design. These simulations have highlighted key residues on the target proteins that could be modulated by the compound's functional groups. Such information is crucial for optimizing lead compounds and improving their efficacy.

The pharmacological evaluation of Methyl 2-{(2Z)-3 oxo - 2 ( pyridin - 3 - yl ) methylidene } - 23 dihydro - 1 benzofuran - 6 yloxy } acetate has been conducted using both in vitro and in vivo models. Preliminary studies have demonstrated promising results in terms of anti-inflammatory and antioxidant activities. The compound's ability to inhibit key enzymes involved in inflammation pathways suggests its potential as a therapeutic agent for conditions such as arthritis and chronic oxidative stress disorders. Further investigations are warranted to elucidate its mechanism of action and assess its safety profile.

The development of novel drug candidates often requires extensive optimization to enhance their pharmacokinetic properties. Methyl 2-{(2Z)-3 oxo - 23 dihydro - 1 benzofuran - 6 yloxy } acetate presents an opportunity to explore structure-function relationships through derivatization strategies. By modifying specific functional groups within its framework, researchers can fine-tune its biological activity while maintaining favorable pharmacokinetic profiles. For example, alterations to the pyridinyl moiety could influence its binding affinity or metabolic stability.

The role of natural products in inspiration for synthetic chemistry cannot be overstated. Many bioactive compounds share structural motifs with natural products, highlighting their importance as starting points for drug discovery efforts. Methyl 2-{(23 dihydro - benzofuran - 6 yloxy } acetate bears similarities to certain flavonoids and coumarins found in plants, which are known for their diverse pharmacological effects. By leveraging these natural scaffolds, chemists can develop synthetic analogs with enhanced properties tailored for therapeutic use.

The future prospects for Methyl 23 dihydro - benzofuran - 6 yloxy } acetate are promising given its multifaceted potential applications. Continued research efforts are expected to yield novel derivatives with improved efficacy and reduced side effects. Collaborative approaches involving chemists, biologists, and clinicians will be essential in translating laboratory findings into clinical reality. As our understanding of disease mechanisms evolves, so too will our ability to design targeted therapies based on compounds like Methyl { (23 dihydro - benzofuran - 6 yloxy } acetate.